Cas no 15586-11-5 (2-Octyl chloroformate)

2-Octyl chloroformate structure
2-Octyl chloroformate structure
Product Name:2-Octyl chloroformate
CAS No:15586-11-5
MF:C9H17ClO2
MW:192.683082342148
CID:50143
PubChem ID:12601447
Update Time:2025-04-18

2-Octyl chloroformate Chemical and Physical Properties

Names and Identifiers

    • 2-Octyl chloroformate
    • octan-2-yl carbonochloridate
    • 2-chlorocarbonyloxy-octane
    • 2-Octanol,chloroformate
    • Carbonochloridic acid,1-methylheptyl ester
    • carbonochloridic acid,octyl ester
    • CHLOROFORMIC ACID N-OCTYL ESTER
    • Formicacid, chloro-, 1-methylheptyl ester (6CI,7CI,8CI)
    • 2-Octanol, chloroformate
    • SCHEMBL5836312
    • DTXSID80504016
    • AKOS006313502
    • Carbonochloridic acid, 1-methylheptyl ester
    • 15586-11-5
    • Inchi: 1S/C9H17ClO2/c1-3-4-5-6-7-8(2)12-9(10)11/h8H,3-7H2,1-2H3
    • InChI Key: RDQJDTOPBOAIKG-UHFFFAOYSA-N
    • SMILES: ClC(=O)OC(C)CCCCCC

Computed Properties

  • Exact Mass: 192.09200
  • Monoisotopic Mass: 192.0917075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.003
  • Boiling Point: 211 °C at 760 mmHg
  • Flash Point: 211 °C at 760 mmHg
  • PSA: 26.30000
  • LogP: 3.72070
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